1-(1-Benzylpiperidin-4-yl)-3-[(2-methylpyrazol-3-yl)methyl]urea

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-3-[(2-methylpyrazol-3-yl)methyl]urea
• InChI: InChI=1S/C18H25N5O/c1-22-17(7-10-20-22)13-19-18(24)21-16-8-11-23(12-9-16)14-15-5-3-2-4-6-15/h2-7,10,16H,8-9,11-14H2,1H3,(H2,19,21,24)
• InChI Key: HZOLQFGGHIWZNP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNC(=O)NC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C18H25N5O
• Molecular Weight: 327.4 g/mol

Description

1-(1-Benzylpiperidin-4-yl)-3-[(2-methylpyrazol-3-yl)methyl]urea is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been investigated for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-(1-Benzylpiperidin-4-yl)-3-[(2-methylpyrazol-3-yl)methyl]urea is not fully understood. However, studies have shown that this compound may exert its anti-cancer and anti-inflammatory effects by inhibiting certain enzymes and signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 1-(1-Benzylpiperidin-4-yl)-3-[(2-methylpyrazol-3-yl)methyl]urea has various biochemical and physiological effects. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the expression of certain enzymes involved in cancer cell growth and inflammation.

Advantages and Limitations for Lab Experiments

1-(1-Benzylpiperidin-4-yl)-3-[(2-methylpyrazol-3-yl)methyl]urea has several advantages and limitations for lab experiments. One advantage is that it has been shown to have low toxicity in vitro and in vivo. Additionally, this compound is relatively easy to synthesize using various methods. However, one limitation is that more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for research on 1-(1-Benzylpiperidin-4-yl)-3-[(2-methylpyrazol-3-yl)methyl]urea. One direction is to investigate its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders. Additionally, more research is needed to understand its mechanism of action and to identify potential drug targets. Furthermore, studies should be conducted to assess the pharmacokinetics and pharmacodynamics of this compound in vivo.

Synthesis Methods

The synthesis of 1-(1-Benzylpiperidin-4-yl)-3-[(2-methylpyrazol-3-yl)methyl]urea has been reported in the literature using various methods. One such method involves the reaction of 1-benzyl-4-piperidone with 2-methyl-3-amino-5-(methylthio)pyrazine in the presence of isobutyl chloroformate and triethylamine. The resulting product is then treated with urea to obtain the final compound.

Scientific Research Applications

1-(1-Benzylpiperidin-4-yl)-3-[(2-methylpyrazol-3-yl)methyl]urea has been investigated for its potential therapeutic applications in scientific research. One such application is its use as a potential anti-cancer agent. Studies have shown that this compound has the ability to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has also been investigated for its potential use as an anti-inflammatory agent.